Cas no 1494933-38-8 (3-amino-2-(methylamino)pyridine-4-carboxylic acid)

• Product Name: 3-amino-2-(methylamino)pyridine-4-carboxylic acid
• CAS No: 1494933-38-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD21288015
• CID: 4602309
• PubChem ID: 65697472
• Update Time: 2025-05-21

3-amino-2-(methylamino)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(methylamino)pyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 3-amino-2-(methylamino)-

• MDL： MFCD21288015
• Inchi： 1S/C7H9N3O2/c1-9-6-5(8)4(7(11)12)2-3-10-6/h2-3H,8H2,1H3,(H,9,10)(H,11,12)
• InChI Key： PEGIEZDBDXCJQL-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=CC(C(O)=O)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-amino-2-(methylamino)pyridine-4-carboxylic acid

Recent Advances in the Study of 3-amino-2-(methylamino)pyridine-4-carboxylic acid (CAS: 1494933-38-8)

3-amino-2-(methylamino)pyridine-4-carboxylic acid (CAS: 1494933-38-8) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the context of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of 3-amino-2-(methylamino)pyridine-4-carboxylic acid is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop selective kinase inhibitors with improved potency and specificity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the synthesis of a series of pyridine-based inhibitors targeting the JAK2 kinase, where 3-amino-2-(methylamino)pyridine-4-carboxylic acid served as a crucial scaffold.

In addition to its role in kinase inhibitor development, 3-amino-2-(methylamino)pyridine-4-carboxylic acid has also been investigated for its antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel derivatives of this compound, which exhibited promising activity against drug-resistant bacterial strains. The researchers attributed the antimicrobial efficacy to the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for addressing the growing challenge of antibiotic resistance.

The synthetic routes to 3-amino-2-(methylamino)pyridine-4-carboxylic acid have also been a focus of recent research. Optimized protocols have been developed to enhance the yield and purity of the compound, facilitating its use in large-scale pharmaceutical production. For example, a team of chemists recently described a one-pot synthesis method that significantly reduces the number of steps required to produce the compound, thereby improving cost-efficiency and scalability. This advancement is particularly relevant for industrial applications where high-throughput synthesis is essential.

Despite these promising developments, challenges remain in the utilization of 3-amino-2-(methylamino)pyridine-4-carboxylic acid. Issues such as solubility and stability under physiological conditions need to be addressed to fully realize its potential in therapeutic applications. Ongoing research is exploring various formulation strategies, including the development of prodrugs and nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 3-amino-2-(methylamino)pyridine-4-carboxylic acid (CAS: 1494933-38-8) represents a versatile and valuable compound in the field of chemical biology and medicinal chemistry. Its applications in kinase inhibitor design and antimicrobial drug development highlight its potential to contribute to the discovery of new therapeutics. Future research should focus on optimizing its physicochemical properties and exploring its utility in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.